Cas no 6949-53-7 (Benzenesulfonic acid,4-nitro-, 2-(1-phenylethylidene)hydrazide)

• Product Name: Benzenesulfonic acid,4-nitro-, 2-(1-phenylethylidene)hydrazide
• CAS No: 6949-53-7
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 507431
• PubChem ID: 5354939
• Update Time: 2025-04-19

Benzenesulfonic acid,4-nitro-, 2-(1-phenylethylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, 2-(1-phenylethylidene)hydrazide
• 4-nitro-N-[(Z)-1-phenylethylideneamino]benzenesulfonamide
• 4-nitro-benzenesulfonic acid-(1-phenyl-ethylidenehydrazide)
• 4-Nitro-benzolsulfonsaeure-(1-phenyl-aethylidenhydrazid)
• Acetophenone p-nitrophenylsulfonylhydrazone
• NSC22632
• NSC-22632
• 6949-53-7

• Inchi： 1S/C14H13N3O4S/c1-11(12-5-3-2-4-6-12)15-16-22(20,21)14-9-7-13(8-10-14)17(18)19/h2-10,16H,1H3/b15-11-
• InChI Key： YQHJKTDOOMHTFB-PTNGSMBKSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N/N=C(/C)\C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.06279
• Monoisotopic Mass: 319.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.35
• Boiling Point: 499.6°Cat760mmHg
• Flash Point: 256°C
• Refractive Index: 1.626
• PSA: 101.67
• LogP: 4.29220